N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide

• IUPAC Name: N-[4-amino-6-oxo-2-[2-oxo-2-(2-phenylethylamino)ethyl]sulfanyl-1H-pyrimidin-5-yl]thiophene-2-carboxamide
• InChI: InChI=1S/C19H19N5O3S2/c20-16-15(22-17(26)13-7-4-10-28-13)18(27)24-19(23-16)29-11-14(25)21-9-8-12-5-2-1-3-6-12/h1-7,10H,8-9,11H2,(H,21,25)(H,22,26)(H3,20,23,24,27)
• InChI Key: BEKZUMWOYPODID-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)CSC2=NC(=C(C(=O)N2)NC(=O)C3=CC=CS3)N
• Molecular Formula: C19H19N5O3S2
• Molecular Weight: 429.5 g/mol

Description

N-(4-amino-6-oxo-2-((2-oxo-2-(phenethylamino)ethyl)thio)-1,6-dihydropyrimidin-5-yl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C19H19N5O3S2 and its molecular weight is 429.51. The purity is usually 95%.
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Scientific Research Applications

Novel Synthetic Transformations

Thienopyrimidine Synthesis : Research focused on novel transformations of amino and carbonyl/nitrile groups in Gewald thiophenes has led to the synthesis of derivatives of thieno[2,3-d]pyrimidin-4(3H)-one and thieno[2,3-d][1,3]oxazin-4-one. These findings contribute to the development of new synthetic pathways for thienopyrimidines, showcasing the compound's role in facilitating complex heterocyclic structures (Pokhodylo et al., 2010).

Heterocyclic Compound Synthesis

Pyridino[2,3-d]pyrimidin-4-one Derivatives : Another study elaborated on the synthesis of pyridino[2,3-d]pyrimidin-4-one and pyridino-[2,3-d]triazolino[4,5-a]pyrimidin-5-one derivatives, emphasizing the compound's utility in creating a diverse range of heterocyclic compounds. These efforts underline the versatility of such chemicals in generating novel structures with potential biological activities (Hassneen & Abdallah, 2003).

Biological Activity

Biologically Active Thiophene-3-carboxamide Derivatives : The synthesis and structural elucidation of thiophene-3-carboxamide derivatives have been studied for their antibacterial and antifungal activities. This research demonstrates the compound's potential as a precursor in the development of new antimicrobial agents, highlighting the importance of structural modifications to enhance biological activity (Vasu et al., 2003).

Antibiotic and Antibacterial Synthesis

Thiophene-2-Carboxamide Synthesis for Antibiotics : A study focused on the synthesis of 3-amino-4-cyano-N-phenylaminothiophene-2-carboxamide derivatives aimed at creating new antibiotic and antibacterial drugs. This exemplifies the application of such compounds in medicinal chemistry for the development of treatments against microbial infections (Ahmed, 2007).